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Compound of Interest

Compound Name: Trimethylacetaldehyde

Cat. No.: B018807 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical and chemical properties of

trimethylacetaldehyde, also known as pivalaldehyde. The information is curated for

professionals in research and development, with a focus on clarity and practical application.

Chemical Identity and Structure
Trimethylacetaldehyde is an organic compound classified as an aldehyde.[1] Its structure is

characterized by a branched-chain alkyl group (tert-butyl) attached to the aldehyde functional

group. This steric bulk significantly influences its reactivity compared to straight-chain

aldehydes.[1][2]

Below is a diagram illustrating the key identifiers and structural information for

trimethylacetaldehyde.
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Chemical Identifiers

Structural Information

CAS Number
630-19-3

Molecular Formula
C5H10O

Molecular Weight
86.13 g/mol

results in

IUPAC Name
2,2-dimethylpropanal

SMILES
CC(C)(C)C=O

InChIKey
FJJYHTVHBVXEEQ-UHFFFAOYSA-N

generates

Trimethylacetaldehyde

identifies

is described by

systematically named

represented by

Click to download full resolution via product page

Key identifiers and structural representations of Trimethylacetaldehyde.

Physical Properties
Trimethylacetaldehyde is a colorless liquid with a pungent odor at room temperature.[1][3][4]

The following table summarizes its key physical properties.
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Property Value Citations

Melting Point 6 °C [5][6][7][8][9][10][11][12][13]

Boiling Point 74-75 °C [2][4][5][7][8][9][11][13][14]

Density
0.7821 - 0.793 g/mL at 20-25

°C
[2][4][7][8][9][12][13]

Refractive Index 1.378 - 1.384 at 20 °C [4][5][6][7][13]

Vapor Pressure 71.2 - 96.5 mmHg at 25 °C [6][10]

Flash Point -16 °C to -15 °C [4][11][15][16]

Appearance Clear, colorless liquid [1][2][7][10][11][12]

Chemical Properties and Reactivity
As an aldehyde, trimethylacetaldehyde participates in a variety of chemical reactions,

including oxidation and condensation.[1] It is a commonly used building block in aldol

condensation reactions and for stereoselective synthesis.[2][17]

Key Reactivity Points:

Stability: It is sensitive to air and should be stored under an inert atmosphere (e.g., nitrogen).

[7][18] It is stable under normal temperatures and pressures when stored correctly.

Incompatibilities: It is incompatible with strong oxidizing agents.[18]

Hazardous Reactions: Vapors can form explosive mixtures with air.[18] Hazardous

polymerization does not typically occur.[18]

The diagram below illustrates a simplified workflow for a typical organic synthesis reaction

involving trimethylacetaldehyde.
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A generalized workflow for organic synthesis using Trimethylacetaldehyde.
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Solubility
Solvent Solubility Citations

Water Insoluble/Negligible [3][5][6][7][17][19]

Organic Solvents

Soluble in alcohol, ether,

chloroform, ethyl acetate, and

methanol

[1][2][17][19]

Spectral Data
The primary methods for the structural elucidation and characterization of

trimethylacetaldehyde and its reaction products are Nuclear Magnetic Resonance (NMR)

spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

¹H NMR: The proton NMR spectrum is simple due to the molecule's symmetry. It typically

shows a sharp singlet for the nine equivalent protons of the tert-butyl group and a singlet for

the aldehydic proton.

¹³C NMR: The carbon NMR spectrum will show characteristic peaks for the carbonyl carbon,

the quaternary carbon, and the methyl carbons of the tert-butyl group.

IR Spectroscopy: The IR spectrum will exhibit a strong absorption band characteristic of the

C=O stretch of an aldehyde, typically in the region of 1720-1740 cm⁻¹.

Mass Spectrometry: The mass spectrum will show the molecular ion peak and characteristic

fragmentation patterns.

Experimental Protocols: General Methodologies
While specific experimental procedures are proprietary or vary by laboratory, the fundamental

techniques for determining the properties of trimethylacetaldehyde are standardized.

A. Determination of Physical Properties

Melting Point: A small sample is placed in a capillary tube and heated in a melting point

apparatus. The temperature range over which the sample melts is recorded.
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Boiling Point: The boiling point can be determined by distillation. The temperature at which

the liquid and vapor phases are in equilibrium at a given pressure is recorded.

Density: The mass of a known volume of the liquid is measured using a pycnometer or a

density meter at a specific temperature.

B. Structural Characterization

The following diagram outlines the logical workflow for identifying an unknown sample as

trimethylacetaldehyde using standard analytical techniques.
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Workflow for the analytical identification of Trimethylacetaldehyde.
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Safety and Handling
Trimethylacetaldehyde is a highly flammable liquid and vapor.[5][10][18][19][20] It can cause

skin and respiratory irritation.[9][10][20]

Hazard Information Details Citations

GHS Hazard Statements

H225: Highly flammable liquid

and vapor.H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[10][16]

Precautionary Statements

P210: Keep away from

heat/sparks/open flames/hot

surfaces. No smoking.P233:

Keep container tightly

closed.P261: Avoid breathing

mist or vapors.P280: Wear

protective gloves/eye

protection/face protection.

[5]

Storage

Store in a cool, well-ventilated

place at 2-8°C.[2][6][7][9][13]

[15][17] Keep the container

tightly closed.[5]

Personal Protective Equipment (PPE):

Eye/Face Protection: Use safety glasses with side-shields or chemical goggles.[18]

Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[18]

Respiratory Protection: Use a respirator when handling large quantities or in poorly

ventilated areas.

This guide is intended for informational purposes and should be supplemented with a thorough

review of the Safety Data Sheet (SDS) before handling this chemical.[18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 630-19-3: Pivalaldehyde | CymitQuimica [cymitquimica.com]

2. Pivaldehyde | 630-19-3 [chemicalbook.com]

3. Page loading... [guidechem.com]

4. Page loading... [wap.guidechem.com]

5. Pivalaldehyde | 630-19-3 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]

6. Pivaldehyde | CAS#:630-19-3 | Chemsrc [chemsrc.com]

7. jnfuturechemical.com [jnfuturechemical.com]

8. CAS Common Chemistry [commonchemistry.cas.org]

9. Pivalaldehyde | CAS 630-19-3 | Chemical-Suppliers [chemical-suppliers.eu]

10. Pivalaldehyde | C5H10O | CID 12417 - PubChem [pubchem.ncbi.nlm.nih.gov]

11. 630-19-3 CAS | PIVALDEHYDE | Aldehydes | Article No. 05297 [lobachemie.com]

12. Trimethyl acetaldehyde, 96% 630-19-3 India [ottokemi.com]

13. トリメチルアセトアルデヒド 96% | Sigma-Aldrich [sigmaaldrich.com]

14. 630-19-3 | Pivaldehyde - Capot Chemical [capotchem.com]

15. chemcd.com [chemcd.com]

16. Trimethylacetaldehyde 96 630-19-3 [sigmaaldrich.com]

17. Trimethylacetaldehyde, 95% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher
Scientific [fishersci.com]

18. fishersci.com [fishersci.com]

19. Trimethylacetaldehyde, 95% | Fisher Scientific [fishersci.ca]

20. assets.thermofisher.com [assets.thermofisher.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physical and
Chemical Properties of Trimethylacetaldehyde]. BenchChem, [2025]. [Online PDF]. Available

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b018807?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/630-19-3/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2174507.htm
https://www.guidechem.com/encyclopedia/pivaldehyde-dic6256.html
https://wap.guidechem.com/dictionary/en/630-19-3.html
https://www.tcichemicals.com/OP/en/p/P0847
https://www.chemsrc.com/en/cas/630-19-3_509698.html
https://jnfuturechemical.com/product/pivaldehyde-cas630-19-3/
https://commonchemistry.cas.org/detail?cas_rn=630-19-3&title=
https://www.chemical-suppliers.eu/enp/pivalaldehyde-PX76196
https://pubchem.ncbi.nlm.nih.gov/compound/Pivalaldehyde
https://www.lobachemie.com/aldehydes-05297/pivaldehyde-CASNO-630-19-3.aspx
https://www.ottokemi.com/specsheet/trimethyl-acetaldehyde-96-t-6233.aspx
https://www.sigmaaldrich.com/JP/ja/product/aldrich/t71501
https://www.capotchem.com/630-19-3.html
http://www.chemcd.com/prodetailCCD00006669.html
https://www.sigmaaldrich.com/US/en/product/aldrich/t71501
https://www.fishersci.com/shop/products/trimethylacetaldehyde-95-thermo-scientific/AAA1501306
https://www.fishersci.com/shop/products/trimethylacetaldehyde-95-thermo-scientific/AAA1501306
https://www.fishersci.com/store/msds?partNumber=AAA15013&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.ca/shop/products/trimethylacetaldehyde-95-thermo-scientific/p-7022303
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21393~~PDF~~MTR~~CGV4~~EN~~2025-10-30%2018:26:41~~Trimethylacetaldehyde%20%20ca%2075%%20in%20tert-butanol~~
https://www.benchchem.com/product/b018807#trimethylacetaldehyde-physical-and-chemical-properties
https://www.benchchem.com/product/b018807#trimethylacetaldehyde-physical-and-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018807?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


at: [https://www.benchchem.com/product/b018807#trimethylacetaldehyde-physical-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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